Cas no 681459-31-4 (Acetonitrile, 2,2'-[2,8-phenazinediylbis(methyleneoxy)]bis- (en))

• Product Name: Acetonitrile, 2,2'-[2,8-phenazinediylbis(methyleneoxy)]bis- (en)
• CAS No: 681459-31-4
• MF: C₁₈H₁₄N₄O₂
• MW: 318.3293633461
• CID: 3158244
• PubChem ID: 2748009
• Update Time: 2025-04-21

Acetonitrile, 2,2'-[2,8-phenazinediylbis(methyleneoxy)]bis- (en) Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, 2,2'-[2,8-phenazinediylbis(methyleneoxy)]bis- (en)
• AKOS004903523
• 681459-31-4
• 2-[[8-(cyanomethoxymethyl)phenazin-2-yl]methoxy]acetonitrile

• MDL： MFCD01108449
• Inchi： 1S/C18H14N4O2/c19-5-7-23-11-13-1-3-15-17(9-13)22-18-10-14(12-24-8-6-20)2-4-16(18)21-15/h1-4,9-10H,7-8,11-12H2
• InChI Key： CEBNBQOYNKBCHX-UHFFFAOYSA-N
• SMILES： O(CC#N)CC1C=CC2C(C=1)=NC1C=C(COCC#N)C=CC=1N=2

Computed Properties

• Exact Mass: 318.112
• Monoisotopic Mass: 318.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines